Lanosterol

Catalog No.
S532452
CAS No.
79-63-0
M.F
C30H50O
M. Wt
426.7 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Lanosterol

Substituting lanosterol with cholesterol compromises liposomal drug release and fails in protein aggregation studies. This tetracyclic triterpenoid offers distinct amphipathic properties: • Curvature-promoting sterol for LNP membrane fusion and flexibility. • Chaperone-like activity to dissolve crystallin aggregates in cataract models. • Specific LAS1 pathway tracer for sterol biosynthesis. Supplied with rigorous quality control for reproducible research.

CAS Number

79-63-0

Product Name

Lanosterol

IUPAC Name

(3S,5R,10S,13R,14R,17R)-4,4,10,13,14-pentamethyl-17-[(2R)-6-methylhept-5-en-2-yl]-2,3,5,6,7,11,12,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-3-ol

Molecular Formula

C30H50O

Molecular Weight

426.7 g/mol

InChI

InChI=1S/C30H50O/c1-20(2)10-9-11-21(3)22-14-18-30(8)24-12-13-25-27(4,5)26(31)16-17-28(25,6)23(24)15-19-29(22,30)7/h10,21-22,25-26,31H,9,11-19H2,1-8H3/t21-,22-,25+,26+,28-,29-,30+/m1/s1

InChI Key

CAHGCLMLTWQZNJ-BQNIITSRSA-N

solubility

Soluble in DMSO

Synonyms

4,4,14 alpha-trimethyl-5 alpha-cholesta-8,24-dien-3 beta-ol, Kryptosterol, Lanosterol

Canonical SMILES

CC(CCC=C(C)C)C1CCC2(C1(CCC3=C2CCC4C3(CCC(C4(C)C)O)C)C)C

Isomeric SMILES

C[C@H](CCC=C(C)C)[C@H]1CC[C@@]2([C@@]1(CCC3=C2CC[C@@H]4[C@@]3(CC[C@@H](C4(C)C)O)C)C)C

The exact mass of the compound Lanosterol is 426.3862 and the complexity rating of the compound is unknown. The solubility of this chemical has been described as Soluble in DMSO. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 60677. Its Medical Subject Headings (MeSH) category is Chemicals and Drugs Category - Organic Chemicals - Hydrocarbons - Terpenes - Triterpenes. It belongs to the ontological category of 3beta-sterol in the ChEBI Ontology tree. The storage condition is described as Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).. Use and application categories indicated by third-party sources: Lipids -> Sterol Lipids [ST] -> Sterols [ST01] -> Cholesterol and derivatives [ST0101]. However, this does not mean our product can be used or applied in the same or a similar way.

Purity

≥95%

Package Size

5 mg, 25 mg

Lanosterol is a tetracyclic triterpenoid and the fundamental biological precursor to all animal and fungal steroids, including cholesterol and ergosterol[1]. Structurally characterized by three additional methyl groups compared to cholesterol (two at C4 and one at C14), it possesses a rougher α-face that significantly alters its physical interactions within lipid bilayers[2]. In industrial and advanced research procurement, lanosterol is primarily sourced for its distinct amphipathic properties, its role as a specialized membrane fluidizer in liposomal formulations, its specific chaperone-like activity in protein aggregation assays, and its utility as a precise metabolic tracer in sterol biosynthesis [3]. Unlike downstream sterols that maximize membrane rigidity, lanosterol is selected when flexibility, curvature, or specific protein-sterol interactions are required[2].

Research Fit

CYP51 substrate specificity research
Membrane sterol structure-function studies
Pathway-selective HMGCR degradation probe

Substituting lanosterol with more ubiquitous and cheaper sterols like cholesterol or plant-derived cycloartenol fundamentally compromises both biophysical and biochemical assays [1]. In lipid nanoparticle (LNP) and liposome manufacturing, replacing lanosterol with cholesterol leads to tighter lipid packing, increased membrane rigidity, and reduced molecular flexibility, which can inhibit membrane fusion and alter drug release profiles [2]. Furthermore, in protein folding and ophthalmic research, cholesterol completely lacks the specific amphipathic intercalation capability required to dissolve crystallin aggregates [3]. Metabolically, substituting lanosterol with cycloartenol in plant or fungal engineering pathways misdirects the enzymatic cascade, as lanosterol exclusively targets the LAS1 (lanosterol synthase) pathway rather than the CAS1 (cycloartenol synthase) route, making them strictly non-interchangeable for precise metabolic tracing [4].

Substitution Risk

24,25-Dihydrolanosterol Lower CYP51 affinity may shift enzyme kinetic interpretation
Cholesterol Divergent membrane lateral tension profile may alter raft studies
25-Hydroxycholesterol Dual SREBP/HMGCR activity confounds degradation pathway assays

Molecular Volume and Membrane Packing

Lanosterol's structural divergence from cholesterol—specifically its three extra methyl groups—creates a significantly larger steric footprint within phospholipid membranes. In palmitoyl-oleoyl-phosphatidylethanolamine (POPE) lamellar membranes at 38 °C, volumetric analyses demonstrate that lanosterol occupies a larger molecular volume than cholesterol. This increased volume and rougher α-face prevent the tight acyl chain packing characteristic of cholesterol, thereby promoting molecular flexibility and membrane curvature rather than mechanical rigidity [1].

Evidence DimensionOccupied molecular volume in POPE bilayers at 38 °C
Target Compound Data0.686 nm³ per molecule
Comparator Or BaselineCholesterol (0.623 nm³ per molecule)
Quantified DifferenceLanosterol occupies ~10% more volume (0.686 vs 0.623 nm³), reducing packing density and enhancing curvature.
ConditionsHydrated POPE assemblies at 38 °C measured via X-ray diffraction and neutral flotation.

Buyers formulating highly flexible, fusion-ready liposomes or studying membrane curvature must procure lanosterol, as cholesterol will over-stiffen the lipid bilayer.

CYP51 Affinity
Head-to-head
Km = 10.5 μM vs DHL 20.0 μM (1.9-fold lower)
Supports substrate-specific assay context
Reconstituted rat CYP51m system

Reversal of Protein Aggregation

Lanosterol exhibits specific chaperone-like properties that allow it to intercalate into and dissolve hydrophobic protein aggregates, a capability absent in downstream sterols. In controlled cellular assays expressing cataract-causing mutant crystallin proteins, lanosterol treatment significantly reduced intracellular aggregation and increased the soluble fraction of the proteins. In direct contrast, cholesterol treatment yielded no significant reduction in aggregation, proving that the specific amphipathic structure of lanosterol is strictly required for this biological activity [1].

Evidence DimensionReduction of intracellular mutant crystallin aggregation
Target Compound DataSignificant reduction in aggregation (P < 0.0001)
Comparator Or BaselineCholesterol (No significant reduction, P > 0.1)
Quantified DifferenceLanosterol actively dissolves aggregates, while cholesterol is biologically inert in this context.
ConditionsIn vitro cell-transfection experiments with mutant crystallin proteins.

For ophthalmic drug development and protein disaggregation assays, lanosterol is the mandatory active agent, as generic sterols fail to provide the necessary hydrophobic intercalation.

Membrane Tension
Head-to-head
~2-fold vs cholesterol ~6-fold increase
Reported biophysical modulation context
DEPC bilayers, 40 mol% sterol

Liposomal Immunomodulation

Beyond structural formulation, the choice of sterol in liposomes actively dictates the immunological response of the carrier. When formulated into 1,2-dipalmitoyl-sn-glycero-3-phosphocholine (DPPC) liposomes, lanosterol actively suppresses procathepsin L (pCTS-L)-induced inflammation. In murine macrophage assays, lanosterol-carrying liposomes (LAN-L) effectively inhibited the release of cytokines and chemokines. Conversely, identically prepared cholesterol-carrying liposomes (CHO-L) failed to suppress this inflammatory response, highlighting a unique immunomodulatory profile for lanosterol[1].

Evidence DimensionInhibition of pCTS-L-induced cytokines/chemokines in macrophages
Target Compound DataLAN-L (40 μM) significantly attenuated cytokine production
Comparator Or BaselineCHO-L (40 μM) failed to inhibit cytokine production
Quantified DifferenceLAN-L provides active anti-inflammatory suppression, whereas CHO-L acts only as a structural excipient.
ConditionsMurine macrophage-like RAW 264.7 cells stimulated with recombinant murine pCTS-L for 16 h.

Procurement of lanosterol is essential for developers of immunomodulatory lipid nanoparticles aiming to actively suppress innate immune responses, a function cholesterol cannot perform.

HMGCR Selectivity
Head-to-head
Induces degradation; no SREBP inhibition
Supports pathway-selective probe use
Luciferase assay in cultured cells

Phytosterol Pathway Precursor Tracing

In plant metabolic engineering, distinguishing between the dominant cycloartenol pathway and the secondary lanosterol pathway requires precise precursor selection. Tracer experiments using [6-13C2H3]mevalonate in Arabidopsis demonstrate that lanosterol is uniquely processed by lanosterol synthase (LAS1), contributing approximately 1.5% to baseline sitosterol biosynthesis, which scales to 4.5% under LAS1 overexpression. Cycloartenol, the product of cycloartenol synthase (CAS1), cannot be used to trace or isolate this specific triterpenoid synthase activity [1].

Evidence DimensionBiosynthetic pathway specificity for sitosterol production
Target Compound DataTraces the LAS1-dependent pathway (1.5% to 4.5% contribution)
Comparator Or BaselineCycloartenol (Traces the dominant CAS1 pathway, ~95.5% to 98.5% contribution)
Quantified DifferenceLanosterol exclusively isolates the LAS1 metabolic flux, completely distinct from the CAS1 flux.
ConditionsIn vivo feeding experiments using [6-13C2H3]mevalonate with Arabidopsis seedlings tracked via 13C-{1H}{2H} NMR.

For researchers engineering specific sterol profiles or studying secondary triterpenoid metabolism, lanosterol must be procured to selectively bypass the dominant plant cycloartenol pathway.

Crystallin Release
Head-to-head
Various crystallins vs only α-crystallins
Reported crystallin-release profile
Ex vivo human lens aggregates
Proliferation Phenotype
Class-level
Only 9% of DEGs shared among KO models
Class-level proliferation model response
HepG2 KO transcriptomic analysis

Flexible Liposomes and LNPs

Directly following from its larger molecular volume and curvature-promoting properties, lanosterol is the preferred sterol for lipid nanoparticles where membrane fusion, flexibility, and payload release are prioritized over the rigid barrier function provided by cholesterol [1].

Ophthalmic Protein Aggregation Assays

Based on its distinct ability to dissolve mutant crystallin aggregates, lanosterol is the essential active compound for high-throughput screening assays, eye drop formulation research, and chaperone-mimetic studies targeting cataract reversal [2].

Immunosuppressive Nanomedicine Development

Because lanosterol-carrying liposomes actively attenuate macrophage cytokine release, this compound is critical for formulating intravenous lipid carriers intended for sepsis treatment or other hyperinflammatory conditions where the carrier itself must exert an anti-inflammatory effect[3].

Isotopic Tracing in Plant Metabolic Engineering

Utilizing its strict specificity for the LAS1 pathway, isotopically labeled or exogenous lanosterol is the necessary precursor for isolating, quantifying, and engineering non-standard phytosterol and triterpenoid biosynthetic pathways in agricultural biotechnology [4].

Application Selection Guide

Application
Selection Property
Validation Focus
CYP51 Substrate Specificity Studies
Substrate affinity context
Km-based enzyme kinetics
Membrane Structure-Function Research
Membrane lateral tension modulation
Sterol comparative biophysics
HMGCR Degradation Pathway Studies
Pathway-selectivity profile
Insig-mediated degradation assay
Crystallin Aggregate Dissociation Research
Crystallin-release spectrum
Ex vivo aggregate dissociation assays
Sterol-Mediated Proliferation Signaling
Early-pathway sterol context
Cell cycle pathway analysis

Physical Description

Solid

XLogP3

8.9

Hydrogen Bond Acceptor Count

1

Hydrogen Bond Donor Count

1

Exact Mass

426.386166214 Da

Monoisotopic Mass

426.386166214 Da

Heavy Atom Count

31

Appearance

Solid powder

Melting Point

140.5 °C

Storage

Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

UNII

1J05Z83K3M

Other CAS

79-63-0

Wikipedia

Lanosterol

Use Classification

Cosmetics -> Skin conditioning; Antistatic; Hair conditioning; Emollient
1: Zhao L, Chen XJ, Zhu J, Xi YB, Yang X, Hu LD, Ouyang H, Patel SH, Jin X, Lin D, Wu F, Flagg K, Cai H, Li G, Cao G, Lin Y, Chen D, Wen C, Chung C, Wang Y, Qiu A, Yeh E, Wang W, Hu X, Grob S, Abagyan R, Su Z, Tjondro HC, Zhao XJ, Luo H, Hou R, Jefferson J, Perry P, Gao W, Kozak I, Granet D, Li Y, Sun X, Wang J, Zhang L, Liu Y, Yan YB, Zhang K. Lanosterol reverses protein aggregation in cataracts. Nature. 2015 Jul 30;523(7562):607-11. doi: 10.1038/nature14650. Epub 2015 Jul 22. Erratum in: Nature. 2015 Oct 22;526(7574):595. PubMed PMID: 26200341.
2: Chen N, Wang S, Smentek L, Hess BA Jr, Wu R. Biosynthetic Mechanism of Lanosterol: Cyclization. Angew Chem Int Ed Engl. 2015 Jul 20;54(30):8693-6. doi: 10.1002/anie.201501986. Epub 2015 Jun 9. PubMed PMID: 26069216.
3: Lee S, Jin JX, Khoirinaya C, Kim GA, Lee BC. Lanosterol influences cytoplasmic maturation of pig oocytes in vitro and improves preimplantation development of cloned embryos. Theriogenology. 2016 Mar 1;85(4):575-84. doi: 10.1016/j.theriogenology.2015.09.041. Epub 2015 Sep 26. PubMed PMID: 26494176.
4: Kaluzhsiy LA, Gnedenko OV, Gilep AA, Strushkevich NV, Shkel TV, Chernovetsky MA, Ivanov AS, Lisitsa AV, Usanov AS, Stonik VA, Archakov AI. [The screening of the inhibitors of the human cytochrome P450(51) (CYP51A1): the plant and animal structural lanosterol's analogs]. Biomed Khim. 2014 Sep-Oct;60(5):528-37. Russian. PubMed PMID: 25386880.
5: Keber R, Acimovic J, Majdic G, Motaln H, Rozman D, Horvat S. Male germ cell-specific knockout of cholesterogenic cytochrome P450 lanosterol 14α-demethylase (Cyp51). J Lipid Res. 2013 Jun;54(6):1653-61. doi: 10.1194/jlr.M035717. Epub 2013 Mar 18. PubMed PMID: 23509403; PubMed Central PMCID: PMC3646466.
6: Venkatesh R, Gurav P, Tibrewal S. Comment to: Effect of lanosterol on human nuclei. Indian J Ophthalmol. 2016 Jun;64(6):475. doi: 10.4103/0301-4738.187689. PubMed PMID: 27488164; PubMed Central PMCID: PMC4991188.
7: Hoshino T, Chiba A, Abe N. Lanosterol biosynthesis: the critical role of the methyl-29 group of 2,3-oxidosqualene for the correct folding of this substrate and for the construction of the five-membered D ring. Chemistry. 2012 Oct 8;18(41):13108-16. doi: 10.1002/chem.201201779. Epub 2012 Aug 30. PubMed PMID: 22933236.
8: Wu TK, Chang YC, Liu YT, Chang CH, Wen HY, Li WH, Shie WS. Mutation of isoleucine 705 of the oxidosqualene-lanosterol cyclase from Saccharomyces cerevisiae affects lanosterol's C/D-ring cyclization and 17α/β-exocyclic side chain stereochemistry. Org Biomol Chem. 2011 Feb 21;9(4):1092-7. doi: 10.1039/c0ob00582g. Epub 2010 Dec 15. PubMed PMID: 21157613.
9: Ignatenko VA, Han Y, Tochtrop GP. Direct access to 6/5/7/5- and 6/7/5/5-fused tetracyclic triterpenoids via divergent transannular aldol reaction of lanosterol-derived diketone. J Org Chem. 2013 Dec 6;78(23):12229-35. doi: 10.1021/jo402005b. Epub 2013 Nov 12. PubMed PMID: 24161022; PubMed Central PMCID: PMC3903653.
10: Ačimovič J, Goyal S, Košir R, Goličnik M, Perše M, Belič A, Urlep Ž, Guengerich FP, Rozman D. Cytochrome P450 metabolism of the post-lanosterol intermediates explains enigmas of cholesterol synthesis. Sci Rep. 2016 Jun 23;6:28462. doi: 10.1038/srep28462. PubMed PMID: 27334049; PubMed Central PMCID: PMC4917857.
11: Aoyama Y, Yoshida Y, Sato R. Yeast cytochrome P-450 catalyzing lanosterol 14 alpha-demethylation. II. Lanosterol metabolism by purified P-450(14)DM and by intact microsomes. J Biol Chem. 1984 Feb 10;259(3):1661-6. PubMed PMID: 6420412.
12: Keber R, Motaln H, Wagner KD, Debeljak N, Rassoulzadegan M, Ačimovič J, Rozman D, Horvat S. Mouse knockout of the cholesterogenic cytochrome P450 lanosterol 14alpha-demethylase (Cyp51) resembles Antley-Bixler syndrome. J Biol Chem. 2011 Aug 19;286(33):29086-97. doi: 10.1074/jbc.M111.253245. Epub 2011 Jun 25. PubMed PMID: 21705796; PubMed Central PMCID: PMC3190716.
13: Cho SY, Kim JH, Paik YK. Cholesterol biosynthesis from lanosterol: differential inhibition of sterol delta 8-isomerase and other lanosterol-converting enzymes by tamoxifen. Mol Cells. 1998 Apr 30;8(2):233-9. PubMed PMID: 9638657.
14: Hejtmancik JF. Ophthalmology: Cataracts dissolved. Nature. 2015 Jul 30;523(7562):540-1. doi: 10.1038/nature14629. Epub 2015 Jul 22. PubMed PMID: 26200338.
15: Quinlan RA. DRUG DISCOVERY. A new dawn for cataracts. Science. 2015 Nov 6;350(6261):636-7. doi: 10.1126/science.aad6303. PubMed PMID: 26542559.
16: Tuck SF, Patel H, Safi E, Robinson CH. Lanosterol 14 alpha-demethylase (P45014DM): effects of P45014DM inhibitors on sterol biosynthesis downstream of lanosterol. J Lipid Res. 1991 Jun;32(6):893-902. PubMed PMID: 1940622.
17: Aoyama Y, Yoshida Y, Sonoda Y, Sato Y. Deformylation of 32-oxo-24,25-dihydrolanosterol by the purified cytochrome P-45014DM (lanosterol 14 alpha-demethylase) from yeast evidence confirming the intermediate step of lanosterol 14 alpha-demethylation. J Biol Chem. 1989 Nov 5;264(31):18502-5. PubMed PMID: 2509459.
18: Gundersen BB. Clearing cataracts without surgery. Lab Anim (NY). 2015 Oct;44(10):367. doi: 10.1038/laban.870. PubMed PMID: 26398599.
19: Aoyama Y, Yoshida Y, Sonoda Y, Sato Y. The 3-hydroxy group of lanosterol is essential for orienting the substrate site of cytochrome P-450(14DM) (lanosterol 14 alpha- demethylase). Biochim Biophys Acta. 1989 Nov 28;1006(2):209-13. PubMed PMID: 2688742.
20: Ohyama K, Suzuki M, Kikuchi J, Saito K, Muranaka T. Dual biosynthetic pathways to phytosterol via cycloartenol and lanosterol in Arabidopsis. Proc Natl Acad Sci U S A. 2009 Jan 20;106(3):725-30. doi: 10.1073/pnas.0807675106. Epub 2009 Jan 12. PubMed PMID: 19139393; PubMed Central PMCID: PMC2621255.

Explore Compound Types